(3-(5-(4-Fluorobenzyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(5-methylisoxazol-3-yl)methanone

• IUPAC Name: [3-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C19H19FN4O3/c1-12-9-16(23-27-12)19(25)24-8-2-3-14(11-24)18-22-21-17(26-18)10-13-4-6-15(20)7-5-13/h4-7,9,14H,2-3,8,10-11H2,1H3
• InChI Key: JDWCQOKCWZMIPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCCC(C2)C3=NN=C(O3)CC4=CC=C(C=C4)F
• Molecular Formula: C19H19FN4O3
• Molecular Weight: 370.4 g/mol

Description

(3-(5-(4-Fluorobenzyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(5-methylisoxazol-3-yl)methanone is a useful research compound. Its molecular formula is C19H19FN4O3 and its molecular weight is 370.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Exploration

The synthesis of related compounds involves complex chemical reactions aimed at creating molecules with potential bioactivity. For instance, the preparation of bioactive heterocycles for antiproliferative activity evaluation involves structural characterization using various spectroscopic techniques, showcasing the compound's potential in drug development and medicinal chemistry (S. Benaka Prasad et al., 2018).

Pharmacological Properties

Some derivatives have been evaluated for their anticonvulsant activities, highlighting the therapeutic potential of structurally similar compounds. For instance, certain triazinyl and pyrrolidinyl methanone derivatives exhibit significant anticonvulsant activity, suggesting their utility in developing new treatments for epilepsy (S. Malik & S. Khan, 2014).

Theoretical Studies and Molecular Modeling

Theoretical studies, including density functional theory (DFT) calculations and crystallographic analysis, play a crucial role in understanding the molecular structure and interactions of these compounds. For example, the synthesis, crystal structure, and DFT study of certain boric acid ester intermediates provide insights into their physicochemical properties and molecular interactions (P.-Y. Huang et al., 2021).

Applications in Drug Development

The synthesis of related substances, such as those for the quality control of pharmaceuticals like iloperidone, demonstrates the importance of these compounds in the pharmaceutical industry. This includes the creation of intermediates and the elucidation of their chemical structures for drug synthesis and quality assurance purposes (Wang Jiangxi, 2014).